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  4. 3-Benzoyl-6-[4-(dimethylamino)phenyl]-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
3-Benzoyl-6-[4-(dimethylamino)phenyl]-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one 3-Benzoyl-6-[4-(dimethylamino)phenyl]-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 374105-05-2
VCID: VC0444436
InChI: InChI=1S/C30H31N3O2/c1-30(2)17-25-27(26(34)18-30)28(19-10-13-22(14-11-19)33(3)4)32-24-16-21(12-15-23(24)31-25)29(35)20-8-6-5-7-9-20/h5-16,28,31-32H,17-18H2,1-4H3
SMILES: CC1(CC2=C(C(NC3=C(N2)C=CC(=C3)C(=O)C4=CC=CC=C4)C5=CC=C(C=C5)N(C)C)C(=O)C1)C
Molecular Formula: C30H31N3O2
Molecular Weight: 465.6g/mol

3-Benzoyl-6-[4-(dimethylamino)phenyl]-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one

CAS No.: 374105-05-2

Main Products

VCID: VC0444436

Molecular Formula: C30H31N3O2

Molecular Weight: 465.6g/mol

3-Benzoyl-6-[4-(dimethylamino)phenyl]-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one - 374105-05-2

CAS No. 374105-05-2
Product Name 3-Benzoyl-6-[4-(dimethylamino)phenyl]-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
Molecular Formula C30H31N3O2
Molecular Weight 465.6g/mol
IUPAC Name 3-benzoyl-6-[4-(dimethylamino)phenyl]-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C30H31N3O2/c1-30(2)17-25-27(26(34)18-30)28(19-10-13-22(14-11-19)33(3)4)32-24-16-21(12-15-23(24)31-25)29(35)20-8-6-5-7-9-20/h5-16,28,31-32H,17-18H2,1-4H3
Standard InChIKey NQJHNUMHYFRSMZ-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(NC3=C(N2)C=CC(=C3)C(=O)C4=CC=CC=C4)C5=CC=C(C=C5)N(C)C)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(NC3=C(N2)C=CC(=C3)C(=O)C4=CC=CC=C4)C5=CC=C(C=C5)N(C)C)C(=O)C1)C
PubChem Compound 2886528
Last Modified Nov 11 2021
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